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Compound of Interest

Compound Name: BMS-986104

Cat. No.: B8757019

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-986104 was not publicly available at
the time of this writing. The following guidance is based on general principles for handling
potent pharmaceutical compounds, information on S1P1 receptor modulators, and
occupational health and safety practices in the biopharmaceutical industry. Researchers must
consult their institution's Environmental Health and Safety (EHS) department for specific
protocols and conduct a thorough risk assessment before handling this compound.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling BMS-986104. It includes operational
and disposal plans with procedural, step-by-step guidance.

Compound Information and Hazard Assessment

BMS-986104 is a potent and selective S1P1 receptor modulator.[1][2] While specific toxicology
data is limited in the public domain, its potent biological activity necessitates careful handling to
prevent occupational exposure. As a research compound, it should be treated as a potentially
hazardous substance.

Occupational Exposure Control:

Bristol Myers Squibb (BMS), the developer of BMS-986104, utilizes an Exposure Control
Banding (ECB) system for compounds where a formal Occupational Exposure Limit (OEL) has
not been established.[3] This system categorizes compounds based on their inherent toxicity
and potency to provide a simplified approach to controlling worker exposure.[3] While the
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specific ECB for BMS-986104 is not public, its potent nature suggests it would fall into a
category requiring stringent handling controls.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the recommended PPE for handling BMS-986104.

Body Part Required PPE Specifications and Rationale

Wear two pairs of powder-free

nitrile gloves. Change the
Hands Double Nitrile Gloves outer glove immediately upon

contamination and both pairs

frequently.

Must be worn at all times in the

o laboratory. A face shield should
Safety Glasses with Side ) N
Eyes/Face ] be used in addition to goggles
Shields or Goggles ) )
when there is a risk of

splashes or aerosols.

A buttoned, knee-length lab

coat is required. Consider a
Body Laboratory Coat disposable gown for

procedures with a higher risk

of contamination.

Required when handling the
solid compound outside of a
_ ) containment system to prevent
) Fit-Tested Respirator (e.g., ) ) i )
Respiratory ] inhalation of airborne particles.
N95 or higher) S
Consult your institution's EHS
for proper selection and fit-

testing.

Leather or other chemically
Feet Closed-Toe Shoes resistant material is

recommended.
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Step-by-Step Handling Procedures

3.1. Preparation and Weighing:

» Designated Area: All handling of solid BMS-986104 should be conducted in a designated
area, such as a chemical fume hood or a powder containment hood.

o Decontamination: Before starting, decontaminate the work surface with an appropriate
cleaning agent.

e Weighing:

o Perform all weighing of the solid compound within a containment system (e.g., a balance
enclosure within a fume hood) to minimize the risk of aerosolization.

o Use dedicated spatulas and weighing boats.
o Clean all equipment thoroughly after use.
3.2. Solution Preparation:
e Solvent: BMS-986104 is soluble in DMSO.[2]
» Procedure:
o Add the solvent to the vessel containing the pre-weighed BMS-986104.
o Cap the vessel securely before mixing.

o If sonication is required, ensure the vessel is properly sealed to prevent aerosol
generation.

3.3. Storage:
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Form Storage Condition

Dry, dark, and at O - 4°C for short-term (days to

Solid weeks) or -20°C for long-term (months to years).

[2]

Aliguot and store at -20°C or -80°C to avoid
In Solution repeated freeze-thaw cycles. Consult product

datasheets for specific stability information.

Spill and Emergency Procedures

o Evacuate: If a significant spill occurs, evacuate the immediate area.
 Alert: Notify your supervisor and your institution's EHS department.
e Secure: Restrict access to the spill area.

o Clean-up (if trained):

o

Only personnel trained in hazardous spill response should perform the clean-up.

[¢]

Wear appropriate PPE, including respiratory protection.

[¢]

For solid spills, gently cover with a damp paper towel to avoid raising dust, then use
absorbent pads.

[e]

For liquid spills, use a chemical spill kit with appropriate absorbent materials.

Collect all contaminated materials in a sealed, labeled hazardous waste container.

o

o Decontaminate: Thoroughly decontaminate the spill area and any affected equipment.

Disposal Plan

All waste contaminated with BMS-986104 must be treated as hazardous chemical waste.

* Waste Segregation:
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o Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette
tips) in a dedicated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect all solutions containing BMS-986104 in a separate, labeled, and
sealed hazardous waste container. Do not mix with other waste streams unless approved
by your EHS department.

o Sharps: Any needles or syringes used for handling BMS-986104 should be disposed of in
a designated sharps container.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("BMS-986104"), and any other information required by your institution.

o Storage: Store hazardous waste in a designated, secure satellite accumulation area until it is
collected by the EHS department.

o Collection: Follow your institution's procedures for hazardous waste pickup.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and decision points for safely handling BMS-
986104 in a laboratory setting.
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Caption: Workflow for Safe Handling of BMS-986104.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8757019?utm_src=pdf-body-img
https://www.benchchem.com/product/b8757019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8757019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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